Cas no 2171287-29-7 ((3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid)
(3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid
- 2171287-29-7
- EN300-1575682
- (3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid
-
- Inchi: 1S/C27H34N2O5/c1-17(2)12-19(14-25(30)29-18(3)13-26(31)32)15-28-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,12-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,19-/m0/s1
- InChI Key: DWPVWGWIYRTLAP-OALUTQOASA-N
- SMILES: O(C(NC[C@H](CC(N[C@@H](C)CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
(3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575682-50mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-100mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 100mg |
$2963.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-250mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 250mg |
$3099.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-500mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 500mg |
$3233.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-1000mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 1000mg |
$3368.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-2500mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 2500mg |
$6602.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-5000mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 5000mg |
$9769.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-10000mg |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 10000mg |
$14487.0 | 2023-09-24 | ||
| Enamine | EN300-1575682-0.05g |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1575682-0.1g |
(3S)-3-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]butanoic acid |
2171287-29-7 | 0.1g |
$2963.0 | 2023-05-23 |
(3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid
Comprehensive Analysis of (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid (CAS No. 2171287-29-7)
The compound (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid (CAS No. 2171287-29-7) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on this compound due to its role in drug discovery and biomaterial engineering, aligning with the growing demand for precision medicine and targeted therapies.
In recent years, the pharmaceutical industry has seen a surge in interest around peptide-based therapeutics, driven by their high specificity and low toxicity. The Fmoc-protected amino acid moiety in (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid ensures efficient peptide chain elongation while minimizing side reactions. This aligns with the industry's shift toward green chemistry and sustainable synthesis methods, addressing common search queries like "eco-friendly peptide synthesis" and "Fmoc deprotection optimization."
Another critical application of this compound lies in bioconjugation techniques, where it serves as a linker for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). These technologies are at the forefront of cancer research and degenerative disease treatment, topics frequently searched in academic and medical circles. The compound's branched alkyl chain and carboxylic acid terminus provide versatile attachment points, enabling researchers to explore novel drug delivery systems.
From a structural perspective, the chiral centers at the (3S) positions ensure stereochemical purity, a key factor in bioactivity. This characteristic has sparked discussions in online forums about "chiral synthesis challenges" and "enantiopure peptide design." Additionally, the compound's hydrophobic Fmoc group enhances solubility in organic solvents, simplifying purification—a practical advantage highlighted in process chemistry discussions.
As the scientific community explores AI-driven drug discovery, compounds like (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid are gaining attention for their compatibility with machine learning-based molecular modeling. Searches for "computational peptide design" and "Fmoc in silico tools" reflect this trend. Furthermore, its stability under microwave-assisted synthesis conditions makes it a candidate for high-throughput screening platforms.
In summary, (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid (CAS No. 2171287-29-7) represents a nexus of cutting-edge research in peptide chemistry, drug development, and biomaterials. Its multifaceted applications respond to contemporary scientific inquiries while offering robust solutions for next-generation therapeutics.
2171287-29-7 ((3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)